Cas no 1177277-61-0 (1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride)

• Product Name: 1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride
• CAS No: 1177277-61-0
• MF: C₁₄H₁₇ClFN₃S
• MW: 313.82128405571
• MDL: MFCD10023076
• CID: 4575207
• PubChem ID: 82020450
• Update Time: 2025-06-08

1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl}piperazine dihydrochloride
• 1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride

• MDL： MFCD10023076
• Inchi： 1S/C14H16FN3S.ClH/c15-12-3-1-11(2-4-12)13-10-19-14(17-13)9-18-7-5-16-6-8-18;/h1-4,10,16H,5-9H2;1H
• InChI Key： UCYDFVXYZXUVNW-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C1SC=C(C2C=CC(F)=CC=2)N=1.Cl

Additional information on 1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride

Comprehensive Overview of 1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride (CAS No. 1177277-61-0)

1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride (CAS No. 1177277-61-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of a fluorophenyl group and a thiazole ring in its structure enhances its binding affinity to specific molecular targets, making it a promising candidate for drug development.

In recent years, the demand for fluorinated compounds like 1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride has surged, driven by their improved metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in exploring its potential as a central nervous system (CNS) agent, given the structural similarities to other piperazine-based drugs used in neurology. Additionally, its dihydrochloride salt form ensures better solubility, which is critical for in vitro and in vivo studies.

The synthesis of 1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride involves multi-step organic reactions, including the condensation of 4-fluorophenyl derivatives with thiazole intermediates, followed by piperazine incorporation and salt formation. This process highlights the compound's complexity and the precision required in its production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its purity and structural integrity.

One of the most frequently searched questions about this compound is its mechanism of action and potential therapeutic targets. Preliminary studies suggest that it may interact with G-protein-coupled receptors (GPCRs), which are implicated in various physiological processes. This aligns with the growing interest in GPCR-targeted therapies, a hot topic in modern pharmacology. Furthermore, its fluorophenyl-thiazole moiety is being investigated for its role in modulating enzyme inhibition, particularly in pathways related to inflammation and neurodegeneration.

Another area of interest is the compound's structure-activity relationship (SAR), which is crucial for optimizing its efficacy and minimizing off-target effects. Researchers are leveraging computational chemistry and molecular docking studies to predict its interactions with biological macromolecules. These approaches are part of the broader trend toward rational drug design, a methodology that combines empirical data with predictive modeling to accelerate discovery.

From a commercial perspective, 1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride is available through specialized chemical suppliers, often labeled as a research-grade compound. Its applications span academic research, preclinical trials, and high-throughput screening campaigns. However, users should ensure compliance with local regulations regarding the handling and use of such materials.

In conclusion, 1-{4-(4-fluorophenyl)-1,3-thiazol-2-ylmethyl}piperazine dihydrochloride (CAS No. 1177277-61-0) represents a fascinating example of how fluorinated heterocycles can be engineered for biomedical applications. Its study not only advances our understanding of piperazine pharmacology but also contributes to the development of next-generation therapeutics. As research progresses, this compound may soon find its place among the innovative small molecules shaping the future of medicine.